Cas no 2034503-30-3 (3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine)

• Product Name: 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
• CAS No: 2034503-30-3
• MF: C₁₇H₁₈FN₃O₄
• MW: 347.340927600861
• CID: 5352873
• Update Time: 2025-09-28

3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methoxyphenyl)(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• (3-fluoro-4-methoxyphenyl)-[3-(6-methoxypyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine

• Inchi： 1S/C17H18FN3O4/c1-23-14-4-3-11(9-13(14)18)17(22)21-8-7-12(10-21)25-16-6-5-15(24-2)19-20-16/h3-6,9,12H,7-8,10H2,1-2H3
• InChI Key： HMDXPJDKIDBFJW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC(C1)OC1=CC=C(N=N1)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine

Comprehensive Overview of 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034503-30-3)

3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034503-30-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrrolidine ring, a pyridazine core, and a fluorinated methoxybenzoyl moiety, making it a promising candidate for various applications. Its CAS number 2034503-30-3 serves as a critical identifier for researchers and regulatory bodies.

The chemical properties of 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine include moderate solubility in organic solvents and stability under standard laboratory conditions. Its molecular weight and precise structural configuration contribute to its potential as a bioactive molecule. Researchers are particularly interested in its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for drug development.

One of the most exciting aspects of 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine is its potential therapeutic applications. Recent studies suggest its relevance in targeting enzyme inhibition and receptor modulation, which are hot topics in the development of treatments for chronic diseases. The fluoro and methoxy substituents enhance its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry.

In the agrochemical sector, CAS 2034503-30-3 is being explored for its potential as a pesticide intermediate. Its structural features may contribute to the development of novel crop protection agents, aligning with the growing demand for sustainable and efficient agricultural solutions. The pyridazine ring, in particular, is known for its versatility in designing agrochemical active ingredients.

The synthesis of 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine involves multi-step organic reactions, including amide coupling and ether formation. Researchers are optimizing these processes to improve yield and scalability, addressing the need for cost-effective production methods. The compound's patent landscape is also a topic of interest, as intellectual property rights play a crucial role in its commercial development.

From a market perspective, the demand for CAS 2034503-30-3 is expected to rise, driven by its potential applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in its production to meet the needs of research institutions and industrial clients. The compound's regulatory status and compliance with global safety standards are also critical factors influencing its market adoption.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine is essential. Computational modeling and in vitro assays are being employed to elucidate its mechanism of action and optimize its bioactivity. These efforts are part of a broader trend toward rational drug design and precision agriculture.

In conclusion, 3-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034503-30-3) represents a fascinating area of research with significant potential across multiple industries. Its unique chemical structure, combined with its promising biological activity, positions it as a compound of high interest for future innovations. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.